1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1-(2-hydroxycyclohexyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C10H16O2/c11-7-10(5-6-10)8-3-1-2-4-9(8)12/h7-9,12H,1-6H2
• InChI Key: YDPZDPUKLXMORL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C2(CC2)C=O)O

Description

1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde is a cyclopropane-based aldehyde featuring a hydroxy-substituted cyclohexyl group. Its structure allows for hydrogen bonding via the hydroxy group, influencing solubility and interaction with biological or catalytic systems .

Preparation Methods

Cyclopropanation of Hydroxycyclohexyl Precursors

A primary route to synthesize 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde involves cyclopropanation of an alkene precursor bearing the 2-hydroxycyclohexyl group. This approach typically uses diazo compounds as carbene precursors and transition metal catalysts (e.g., Rhodium(II) complexes) to effect the cyclopropanation reaction under controlled conditions.

• Reaction Conditions: The cyclopropanation is performed in inert solvents such as dichloromethane or toluene, at temperatures ranging from -78°C to ambient temperature to control stereoselectivity and yield.

• Stereochemical Considerations: The cyclopropyl ring formation introduces new chiral centers, resulting in multiple stereoisomers. The hydroxycyclohexyl substituent often exists in the trans-configuration to optimize biological activity and synthetic accessibility. Separation of stereoisomers can be achieved by supercritical fluid chromatography or crystallization techniques.

• Example: Synthesis of related cyclopropane derivatives such as N-(4-hydroxycyclohexyl)-2-(3-phenylpropyl)cyclopropane-1-carboxamide demonstrates the feasibility of this approach, where the cyclopropanation step yields stereoisomers that are separable and characterizable by NMR and X-ray crystallography.

Functional Group Transformations Post-Cyclopropanation

After cyclopropanation, functional group interconversions are employed to install the aldehyde moiety at the cyclopropane 1-position.

• Aldehyde Installation: The cyclopropane ring bearing an ester or protected hydroxymethyl group can be oxidatively cleaved or selectively reduced to yield the aldehyde functionality.

• Protecting Group Strategies: Hydroxyl groups on the cyclohexyl ring may be protected with trimethylsilyl (TMS) groups during synthesis to prevent side reactions. TMS protection is introduced using reagents such as trimethylsilyl chloride and imidazole in solvents like dimethylformamide, typically achieving yields above 90%.

• Hydrolysis and Deprotection: After aldehyde installation, TMS groups are removed under mild acidic or basic conditions to regenerate the free hydroxy group, completing the synthesis of 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde.

Alternative Synthetic Routes via Cyclopropanecarboxaldehyde Intermediates

An industrially relevant method involves the preparation of cyclopropanecarboxaldehyde derivatives, which can be further functionalized to introduce the hydroxycyclohexyl substituent.

• Isomerization of 2,3-Dihydrofuran: Heating 2,3-dihydrofuran under superatmospheric pressures (3 to 345 bars) and elevated temperatures (300 to 600°C) induces isomerization to cyclopropanecarboxaldehyde with high selectivity.

• Process Advantages: Operating under higher pressure allows for increased space-time yields (grams of product per liter of reactor volume per hour) and lower reaction temperatures, reducing reactor fouling and energy consumption.

• Continuous Operation: The process is amenable to continuous gas-phase operation with product separation by distillation, enabling recycling of unreacted starting material and efficient production of cyclopropanecarboxaldehyde intermediates.

• Subsequent Functionalization: The cyclopropanecarboxaldehyde obtained can be subjected to nucleophilic addition reactions with hydroxycyclohexyl nucleophiles or undergo further elaboration to install the hydroxycyclohexyl substituent at the 1-position.

Summary of Key Preparation Steps and Conditions

Step	Reagents/Conditions	Notes	Reference
Cyclopropanation	Diazo compounds, Rh(II) catalyst, DCM/toluene, -78°C to RT	Generates cyclopropane ring with stereoisomers
Hydroxyl Protection	Trimethylsilyl chloride, imidazole, DMF	Protects hydroxy group to prevent side reactions
Aldehyde Formation	Oxidation/reduction of ester or protected alcohol	Converts cyclopropane substituent to aldehyde
Deprotection	Acidic or basic hydrolysis	Removes TMS groups to yield free hydroxy group
Cyclopropanecarboxaldehyde synthesis	Heating 2,3-dihydrofuran, 300–600°C, 3–345 bar pressure	Industrial scale, continuous gas-phase process

Analytical and Structural Characterization

• NMR Spectroscopy: Proton NMR coupling constants (e.g., ~19 Hz for olefin protons) confirm stereochemistry and ring strain characteristics.

• X-ray Crystallography: Single-crystal X-ray diffraction of intermediates and final products confirms molecular geometry, stereochemistry, and hydrogen bonding networks critical for compound stability.

• Chromatographic Separation: Supercritical fluid chromatography allows separation of stereoisomers, essential for obtaining pure enantiomers for biological and synthetic applications.

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl group can participate in substitution reactions, where it can be replaced by other functional groups through reactions with appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various halogenating agents, acids, or bases depending on the desired substitution

Major Products Formed

Oxidation: 1-(2-Hydroxycyclohexyl)cyclopropane-1-carboxylic acid

Reduction: 1-(2-Hydroxycyclohexyl)cyclopropane-1-methanol

Substitution: Products vary based on the substituent introduced

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds similar to "1-[(1-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde":

1-[(1-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde

• General Information: 1-[(1-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde is an organic compound featuring a cyclopropane ring and a hydroxycyclohexyl substituent. It has a molecular weight of approximately 182.26 g/mol. The compound includes a carbaldehyde functional group, contributing to its reactivity.
• Applications:
  • Organic Synthesis: It can serve as an intermediate in synthesizing complex organic molecules.
  • Medicinal Chemistry: It has a unique structure that may be valuable in medicinal chemistry. Research suggests potential interactions with biological targets like enzymes and receptors, but further investigation is needed to understand its therapeutic potential and mechanisms of action.
• Structural Similarities: Several compounds share structural similarities:
  • Cyclopropanecarbaldehyde: Contains a cyclopropane ring and an aldehyde, but lacks the hydroxy substituents.
  • Hydroxycyclohexanol: Features a hydroxy group on cyclohexane but lacks the cyclopropane ring.
  • Cyclopropanecarboxylic acid: Has a cyclopropane ring with a carboxylic acid group, which affects reactivity differently.
  • 3-Hydroxycyclohexanone: Contains a hydroxy group on cyclohexanone, with a ketone functional group instead of an aldehyde.
• Uniqueness: The specific combination of a cyclopropane ring and a hydroxycyclohexyl group provides 1-[(1-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde with unique chemical properties, making it valuable for research and industrial applications.

Related Compounds and Applications

While the search results don't offer specific applications for "1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde", they do provide information on similar compounds and their uses:

• 2-(1-Hydroxycyclohexyl)cyclohexan-1-one: This compound, with the molecular formula C12H20O2, has a related structure featuring hydroxycyclohexyl and cyclohexanone elements .
• Cyclopropyl Modifications: Introducing cyclopropyl rings into compounds can enhance potency, selectivity, oral bioavailability, and metabolic and chemical stability. They can also improve neurological system exposure .
• Quinoline amide m1 receptor positive allosteric modulators: Some related compounds containing a hydroxycyclohexyl group are quinoline amide derivatives, which act as m1 receptor positive allosteric modulators .
• Green Chemistry and Bioactive Scaffolds: Green chemistry approaches are used in the synthesis of diverse bioactive heterocyclic scaffolds . Synthesized compounds have shown biological efficacies and are being screened for drug development processes .

Summary Table

Compound	Structural Features	Potential Applications/Relevance
1-[(1-Hydroxycyclohexyl)methyl]cyclopropane-1-carbaldehyde	Cyclopropane ring, hydroxycyclohexyl substituent, carbaldehyde group	Intermediate in organic synthesis, potential in medicinal chemistry, interaction studies with biological molecules
Cyclopropanecarbaldehyde	Cyclopropane ring and aldehyde	Simpler structure, useful for comparison
Hydroxycyclohexanol	Hydroxy group on cyclohexane	Lacks cyclopropane ring, useful for comparison
Cyclopropanecarboxylic acid	Cyclopropane ring with carboxylic acid group	Different functional group, affecting reactivity
3-Hydroxycyclohexanone	Hydroxy group on cyclohexanone	Ketone functional group instead of aldehyde
2-(1-Hydroxycyclohexyl)cyclohexan-1-one	Hydroxycyclohexyl and cyclohexanone elements	Related structure for comparison
Cyclopropyl-modified compounds	Introduction of cyclopropyl rings	Enhanced potency, selectivity, bioavailability, and stability; improved neurological system exposure
Quinoline amide derivatives with hydroxycyclohexyl group	Quinoline amide structure with a hydroxycyclohexyl group	m1 receptor positive allosteric modulators

Mechanism of Action

The mechanism of action of 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde depends on its specific application. In chemical reactions, the reactivity of the aldehyde and hydroxyl groups plays a crucial role. The cyclopropane ring, due to its ring strain, can also participate in various reactions, making the compound a versatile intermediate in organic synthesis.

Comparison with Similar Compounds

1-(2-Ethylcyclohexyl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₂H₂₀O | Molecular Weight : 180.29 .
• Key Differences: The ethyl group replaces the hydroxy substituent, drastically reducing polarity and hydrogen-bonding capacity. Increased hydrophobicity may enhance compatibility with non-polar solvents or lipid-rich environments.
• Applications : Likely used in hydrophobic matrices or where steric bulk is prioritized over reactivity.

1-(2H-1,3-Benzodioxol-5-yl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₁H₁₀O₃ (inferred from benzodioxol substituent) .
• Key Differences: The benzodioxol group introduces aromaticity and electron-rich oxygen atoms, enhancing π-π stacking and electrophilic reactivity.
• Applications : Suitable for aromatic interactions in materials science or as a precursor in heterocyclic synthesis.

(1R,2R)-2-((Benzyloxy)methyl)cyclopropanecarbaldehyde

• Molecular Formula : C₁₂H₁₄O₂ | Molecular Weight : 190.24 | Synthesis Yield : 88% .
• Key Differences: The benzyloxymethyl group provides a bulky, protected alcohol, enabling stability under basic/acidic conditions. Less polar than the hydroxycyclohexyl derivative, with orthogonal reactivity (e.g., hydrogenolysis of the benzyl group).
• Applications : Useful in multi-step syntheses requiring temporary protection of alcohol functionalities.

1-(Naphthalen-2-yl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₄H₁₂O | Molecular Weight : 196.24 | Synthesis Yield : 84% .
• Key Differences :
  • The naphthyl group offers extended aromaticity, increasing UV absorbance and π-stacking capability.
  • Hydrophobic and rigid compared to the hydroxycyclohexyl group.
• Applications: Potential use in organic electronics or fluorescence-based assays.

1-(((2,6-Dimethylpyrimidin-4-yl)oxy)methyl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₁H₁₃N₂O₂ (inferred) .
• Key Differences :
  • The pyrimidinyloxy group introduces heteroaromaticity and nitrogen atoms, altering electronic properties and enabling coordination with metal catalysts.
  • Less polar than hydroxycyclohexyl but more reactive in nucleophilic substitutions.
• Applications : Likely relevant in medicinal chemistry or metal-ligand frameworks.

1-(4-Chlorophenyl)cyclopropane-1-carbaldehyde

• Molecular Formula : C₁₀H₉ClO | Molecular Weight : 180.63 .
• Key Differences :
  • The 4-chlorophenyl group adds electron-withdrawing effects, increasing aldehyde electrophilicity.
  • Chlorine enhances lipophilicity and resistance to metabolic degradation.
• Applications : Suitable for cross-coupling reactions or as a building block in agrochemicals.

Comparative Analysis Table

Compound	Molecular Formula	Molecular Weight	Key Substituent	Polarity	Notable Reactivity/Applications
Target Compound	C₁₀H₁₆O₂*	~168.23	2-Hydroxycyclohexyl	High	Biocatalysis, chiral resolutions
1-(2-Ethylcyclohexyl) derivative	C₁₂H₂₀O	180.29	2-Ethylcyclohexyl	Low	Hydrophobic matrices
Benzodioxol-substituted	C₁₁H₁₀O₃	~190.20	2H-1,3-Benzodioxol-5-yl	Moderate	Aromatic materials
Benzyloxymethyl-substituted	C₁₂H₁₄O₂	190.24	Benzyloxymethyl	Moderate	Protected alcohol intermediates
Naphthyl-substituted	C₁₄H₁₂O	196.24	Naphthalen-2-yl	Low	Organic electronics
Pyrimidinyloxy-substituted	C₁₁H₁₃N₂O₂	~205.24	2,6-Dimethylpyrimidin-4-yloxy	Moderate	Metal coordination
4-Chlorophenyl-substituted	C₁₀H₉ClO	180.63	4-Chlorophenyl	Low	Electrophilic cross-couplings

*Estimated based on structural similarity.

Biological Activity

1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde is a compound of significant interest due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and synthesizing data from various sources.

Chemical Structure and Properties

1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde contains a cyclopropane ring and a hydroxycyclohexyl group, contributing to its distinct chemical behavior. The molecular formula is $C_{10}H_{16}O$, with a molecular weight of approximately 168.24 g/mol. The presence of the hydroxy group enhances its interactions with biological systems, making it a candidate for therapeutic applications.

Pharmacological Properties

Research indicates that compounds similar to 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde often exhibit anti-inflammatory , analgesic , and antitumor activities. The unique structure allows for diverse interactions with biological macromolecules, which may lead to significant pharmacological effects.

Table 1: Summary of Biological Activities

Activity Type	Description
Anti-inflammatory	Potential to reduce inflammation through modulation of inflammatory pathways.
Analgesic	May provide pain relief by interacting with pain receptors.
Antitumor	Exhibits properties that could inhibit tumor growth in various cancer models.

The mechanisms through which 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde exerts its biological effects are not fully elucidated but may involve:

• Enzyme Inhibition : Similar compounds have shown the ability to inhibit specific enzymes linked to inflammation and tumor progression.
• Receptor Interaction : The hydroxy group may facilitate binding to receptors involved in pain and inflammatory responses.

Case Studies

Several studies have explored the biological activity of cyclopropane derivatives, providing insights into the potential therapeutic applications of 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde.

• Anti-inflammatory Activity : A study demonstrated that cyclopropane derivatives could modulate cytokine production in vitro, suggesting potential for treating inflammatory diseases .
• Antitumor Effects : Research on structurally related compounds indicated significant inhibition of cancer cell proliferation in vitro, particularly against leukemia cell lines . These findings suggest that 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde may share similar properties.
• Analgesic Properties : In animal models, compounds with similar structures have shown effectiveness in reducing pain responses, indicating that this compound may also possess analgesic properties .

Synthesis and Derivatives

The synthesis of 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde typically involves multi-step organic reactions. Common methods include:

• Cyclopropanation Reactions : Utilizing reagents such as diazo compounds or organometallics under controlled conditions.
• Functional Group Modifications : Introducing hydroxyl groups through reduction or substitution reactions.

Table 2: Synthetic Routes

Synthesis Method	Description
Cyclopropanation	Reaction involving cyclization using diazo compounds.
Hydroxylation	Addition of hydroxyl groups via reduction reactions.